Cas no 18952-66-4 (N-[2,3-bis[methyl(phenyl)hydrazinylidene]propylideneamino]-n-methylaniline)
18952-66-4 structure
Product Name:N-[2,3-bis[methyl(phenyl)hydrazinylidene]propylideneamino]-n-methylaniline
CAS No:18952-66-4
MF:C24H26N6
MW:398.503444194794
CID:907637
PubChem ID:9615419
Update Time:2025-04-19
N-[2,3-bis[methyl(phenyl)hydrazinylidene]propylideneamino]-n-methylaniline Chemical and Physical Properties
Names and Identifiers
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- N-[2,3-bis[methyl(phenyl)hydrazinylidene]propylideneamino]-n-methylaniline
- (1,3-Dihydroxy-aceton)-methylphenylalkazon
- 1,2,3-Propanetrione
- BRN 1719796
- Mesoxalaldehyd
- MESOXALALDEHYDE
- Mesoxalaldehyd-tris-(methyl-phenyl-hydrazon)
- Mesoxaldialdehyd
- Mesoxaldialdehyd-1,2,3-tris-methylphenylhydrazon
- Mesoxaldialdehyde
- Oxetane
- Oxomalonaldehyde
- Oxopropandial
- Oxopropanedial
- Propanondial
- Trimethyleneoxide
- 18952-66-4
- NSC-92948
- NSC92948
-
- Inchi: 1S/C24H26N6/c1-28(22-13-7-4-8-14-22)25-19-21(27-30(3)24-17-11-6-12-18-24)20-26-29(2)23-15-9-5-10-16-23/h4-20H,1-3H3/b25-19+,26-20+
- InChI Key: LNTNHRWHOBVRQC-FQHZWJPGSA-N
- SMILES: N(C)(C1C=CC=CC=1)/N=C(\C=N\N(C)C1C=CC=CC=1)/C=N/N(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 398.22218
- Monoisotopic Mass: 398.22189485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 46.8Ų
Experimental Properties
- PSA: 46.8
- LogP: 4.72320
N-[2,3-bis[methyl(phenyl)hydrazinylidene]propylideneamino]-n-methylaniline Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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